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Compound of Interest

2,2-dichloro-N-
Compound Name:
phenethylacetamide

CAS No.: 39106-18-8

Cat. No.: B5198731

Get Quote

Executive Summary

2,2-dichloro-N-phenethylacetamide is a secondary amide featuring a phenethylamine
backbone acylated by a dichloroacetyl group.[1][2] Its characterization requires distinguishing it
from its monochloro analog (a common process impurity) and verifying the integrity of the
dichloro-moiety, which is susceptible to hydrolysis or over-reduction.[1][2]

e Chemical Formula:

[1][]

» Molecular Weight: 232.11 g/mol [1][2]

o Key Diagnostic Feature: The distinct isotopic envelope in Mass Spectrometry (9:6:1 ratio)
and the singlet methine proton (

) in

NMR.[1][2]
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Synthetic Origin & Relevance

Understanding the origin of the sample is critical for anticipating impurities.[1][2] This
compound is typically synthesized via the Schotten-Baumann reaction or direct acylation.[2]

Reaction Pathway
Reagents: 2-Phenylethylamine + Dichloroacetyl chloride Conditions: Anhydrous

or Toluene,
to RT, with
or

base scavenger.[1][2]

Precursors

2,2-Dichloro-N-phenethylacetamide
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C8H11N -HCI (Target)
( ) | Intermediate Complex

J:/' (Tetrahedral)

Dichloroacetyl Chloride || 1 Byproduct: HCI
(C2HCI30) i (Scavenged by Base)
|

Click to download full resolution via product page

Figure 1: Synthetic pathway and atom economy.[1][2] The dichloroacetyl moiety is introduced
via nucleophilic acyl substitution.[1][2]

Physicochemical Profile

Before spectral analysis, confirm bulk properties.[1][2]
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Value e
Property . . Validation Method
(Experimental/Predicted)

White to off-white crystalline ] )
Appearance id Visual Inspection
soli

) ) 85-88 °C (Distinct from )
Melting Point DSC / Capillary
monochloro ~48°C)

- Soluble in DMSO, MeOH, ] )
Solubility ] Gravimetric
DCM; Poor in Water

pKa ~13.5 (Amide NH) Potentiometric Titration

Spectroscopic Elucidation (The Core)
A. Mass Spectrometry (MS): The Isotopic Fingerprint

The presence of two chlorine atoms provides a definitive isotopic signature that self-validates
the structure.[1][2]

 lonization Mode: ESI+ (Electrospray lonization) or El (Electron Impact).[1][2]
e Molecular lon (

): 231.02 Da (based on

).[11[2]

e Isotope Pattern:
o M (231): 100% Relative Abundance[1][2]
o M+2 (233): ~65% (Due to
mix)[1][2]
o M+4 (235): ~10% (Due to two

)[1][2]
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o Note: A 3:1 ratio indicates a monochloro impurity; a 9:6:1 ratio confirms the dichloro
species.[1][2]

Key Fragments (EI):
e 91: Tropylium ion (
) — confirms benzyl fragment.[1][2]
e 104: Phenethyl fragment rearrangement.

e 110/112: Dichloroketene ion (

) — confirms acyl source.[1][2]

B. Infrared Spectroscopy (FT-IR)

Used to confirm the amide functional group and the halogenated alpha-carbon.[1][2]

Wavenumber (

Assignment Structural Insight

)
3280-3350 N-H Stretch Secondary Amide (sharp band)
3020-3080 C-H Stretch (Ar) Aromatic Ring

Shifted slightly higher due to
1660-1690 C=0[1][2] Stretch (Amide I)

-dichloro induction

) Diagnostic for secondary

1530-1560 N-H Bend (Amide II) ]

amides

Strong bands indicating alkyl
700-750 C-ClI Stretch

chloride

C. Nuclear Magnetic Resonance (NMR)

The definitive structural proof.[1] Solvents:
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or

[1][2]

NMR (400 MHz,

)

e 7.20-7.40 (m, 5H): Aromatic protons (Phenyl group).[1][2]
e 6.60-6.80 (br s, 1H): Amide

[1][2] Broadens with concentration; exchanges with

e 595 (s, 1H):

[1][2] Critical Signal. This singlet is distinctively downfield due to two electron-withdrawing
chlorines and the carbonyl.[2]

o Differentiation: Monochloro analog (

) appears as a singlet (2H) around
4.05.[1][2]
. 3.60(q,
Hz, 2H):
.[2] The quartet arises from coupling to NH and the adjacent methylene.[2]
. 2.88(t,
Hz, 2H):

[1][2] Triplet coupling to the N-methylene.[2]

NMR (100 MHz,
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e 164.5: Carbonyl (
).[1]1[2]
e 138.2: Aromatic Quaternary C.[1][2]
e 128.8, 128.7, 126.8: Aromatic CH.[1][2]
* 66.5: Dichloromethine (
).[1]1[2]
e 41.5:
[11[2]

e 35.4:

[1][2]

Experimental Protocols
Protocol 1: Rapid Purity Assessment via HPLC-UV

Objective: Quantify 2,2-dichloro-N-phenethylacetamide purity and detect monochloro-
analogs.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1][2]

Mobile Phase:

o A:0.1% Formic Acid in Water.[1][2]

o B: Acetonitrile.[1][2]

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (amide bond) and 254 nm (phenyl ring).[1][2]
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o Expected Retention: The dichloro compound is more lipophilic than the monochloro analog
and will elute later.[2]

Protocol 2: Recrystallization (Purification)

If the isotopic pattern in MS indicates monochloro contamination:

Dissolve crude solid in minimal hot Ethanol/Water (9:1) or Toluene.[1][2]

Allow to cool slowly to RT, then to

Filter crystals and wash with cold hexanes.[1][2]

Dry under vacuum over

Logic Map: Characterization Workflow

This diagram illustrates the decision matrix for validating the compound.
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Crude Sample

[Mass Spectrometry (LC-MS)]

'

Check Cl Isotope Pattern

Matches \Mismatch

@:6:1 (M, M+2, M+4D

3:1 (M, M+2)

[1H NMR Analysisj

Check alpha-proton

Matches

[Singlet (1H) @ ~5.95 pper [Singlet (2H) @ ~4.05 pan

CONFIRMED: REJECT:
2,2-Dichloro-N-phenethylacetamide Monochloro Analog or Mixture

Click to download full resolution via product page

Figure 2: Step-by-step decision logic for structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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